Cas no 1593832-48-4 (1-Butanone, 4-amino-1-cyclobutyl-2-methyl-)

• Product Name: 1-Butanone, 4-amino-1-cyclobutyl-2-methyl-
• CAS No: 1593832-48-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6510593
• Update Time: 2025-07-10

1-Butanone, 4-amino-1-cyclobutyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 4-amino-1-cyclobutyl-2-methyl-

• Inchi： 1S/C9H17NO/c1-7(5-6-10)9(11)8-3-2-4-8/h7-8H,2-6,10H2,1H3
• InChI Key： CTFYCYKCZJJYHB-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(=O)C(C)CCN

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 251.1±23.0 °C(Predicted)
• pka: 9.71±0.13(Predicted)

Additional information on 1-Butanone, 4-amino-1-cyclobutyl-2-methyl-

Comprehensive Overview of 1-Butanone, 4-amino-1-cyclobutyl-2-methyl- (CAS No. 1593832-48-4)

1-Butanone, 4-amino-1-cyclobutyl-2-methyl- (CAS No. 1593832-48-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a cyclobutyl ring fused with an amino-functionalized butanone backbone, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The molecular structure of 1-Butanone, 4-amino-1-cyclobutyl-2-methyl- combines a ketone group with an amine substituent, which enhances its reactivity and versatility in organic synthesis. This dual functionality allows it to participate in a wide range of chemical reactions, including reductive amination and nucleophilic additions. Its cyclobutyl moiety further contributes to its steric and electronic properties, making it a subject of interest in the design of bioactive molecules. Recent studies have highlighted its role in modulating enzyme activity, particularly in pathways related to inflammation and cellular signaling.

In the context of current research trends, 1-Butanone, 4-amino-1-cyclobutyl-2-methyl- aligns with the growing demand for small-molecule modulators in precision medicine. Its potential applications extend to the development of targeted therapies, where its structural features could be leveraged to improve drug selectivity and efficacy. For instance, its amino group provides a handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This approach is particularly relevant in the search for new treatments for chronic diseases, a hot topic in both academic and industrial research.

From a synthetic chemistry perspective, the compound’s CAS No. 1593832-48-4 serves as a key identifier for researchers sourcing high-purity materials. Laboratories focusing on medicinal chemistry often prioritize such intermediates due to their reproducibility and well-documented physicochemical properties. The compound’s stability under standard storage conditions and compatibility with common solvents further enhance its utility in multi-step synthetic routes. These attributes make it a reliable building block for constructing complex molecular architectures, a critical aspect of modern drug development.

Environmental and safety considerations are also integral to the discussion of 1-Butanone, 4-amino-1-cyclobutyl-2-methyl-. While not classified as hazardous under current regulations, its handling requires standard laboratory precautions to ensure worker safety. The compound’s low volatility and moderate solubility in water contribute to its manageable environmental footprint, aligning with the pharmaceutical industry’s push toward green chemistry practices. This aspect resonates with today’s emphasis on sustainable research methodologies, a frequently searched topic among professionals in the field.

Looking ahead, the demand for 1-Butanone, 4-amino-1-cyclobutyl-2-methyl- is expected to rise as its applications in drug discovery and material science expand. Its role in the synthesis of bioactive scaffolds positions it as a cornerstone in the development of next-generation therapeutics. Researchers and suppliers alike are encouraged to monitor advancements in its utilization, as these could unlock new opportunities in personalized medicine and beyond. The compound’s versatility ensures its relevance in an ever-evolving scientific landscape.